Cas no 1388265-61-9 ((3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: (3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 1388265-61-9
• MF: C₈H₉BO₂
• MW: 147.966862440109
• CID: 5463037
• Update Time: 2025-06-08

(3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
• Z5065219956
• 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-3-methyl-, (3S)-
• (S)-3-Methylbenzo[c][1,2]oxaborol-1(3H)-ol

• Inchi： 1S/C8H9BO2/c1-6-7-4-2-3-5-8(7)9(10)11-6/h2-6,10H,1H3/t6-/m0/s1
• InChI Key： DVPUTGGBBYKMSX-LURJTMIESA-N
• SMILES： O1B(C2C=CC=CC=2[C@@H]1C)O

Computed Properties

• Exact Mass: 148.0695597 g/mol
• Monoisotopic Mass: 148.0695597 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Molecular Weight: 147.97

Additional information on (3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

Introduction to (3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 1388265-61-9)

(3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1388265-61-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The benzoxaborol core structure of this molecule imparts distinctive chemical reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The< strong> (3S)-configuration of the molecule plays a crucial role in determining its stereochemical properties, which are often critical for biological activity. In recent years, there has been a growing interest in chiral compounds like this one, as their enantiomeric forms can exhibit markedly different pharmacological effects. This has spurred extensive research into understanding the relationship between molecular stereochemistry and biological response.

Recent studies have highlighted the< strong> utility of benzoxaborol derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including antiviral and anti-inflammatory applications. The boron atom within the benzoxaborol ring provides a handle for further functionalization, enabling chemists to tailor the molecule for specific biological targets. This flexibility has made benzoxaborols a preferred scaffold for designing innovative drug candidates.

In the context of drug discovery, the< strong> synthesis of enantiomerically pure compounds is of paramount importance. (3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol exemplifies this challenge, as its preparation requires precise control over stereochemical outcomes. Advances in asymmetric synthesis have facilitated the production of such compounds with high enantiomeric purity, opening doors for more effective and targeted therapies.

The< strong> chemical reactivity of this compound is another area of active investigation. The presence of both hydroxyl and boronic acid functionalities makes it a versatile building block for further derivatization. Researchers have leveraged these features to develop novel boronic acid esters and other derivatives that exhibit enhanced biological activity. Such modifications are essential for optimizing drug-like properties, such as solubility, bioavailability, and metabolic stability.

Current research trends indicate that< strong> benzoxaborol-based molecules are being explored for their potential in addressing unmet medical needs. For instance, studies have demonstrated their efficacy against certain resistant pathogens and their ability to modulate key signaling pathways involved in disease progression. These findings underscore the importance of continued investigation into this class of compounds.

The< strong> pharmaceutical industry has taken note of these advancements and is investing in further development of benzoxaborol derivatives. Collaborative efforts between academia and industry are yielding promising results, with several clinical trials underway to evaluate the safety and efficacy of these novel agents. This interdisciplinary approach highlights the compound's significance in modern drug development.

In conclusion, (3S)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 1388265-61-9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for designing next-generation therapeutics. As research progresses, we can expect to see more applications emerging from this promising compound class.